Cas no 860435-39-8 (2-bromo-4-tert-butyl-1-iodobenzene)

• Product Name: 2-bromo-4-tert-butyl-1-iodobenzene
• CAS No: 860435-39-8
• MF: C₁₀H₁₂BrI
• MW: 339.010754585266
• MDL: MFCD09878146
• CID: 2121880
• PubChem ID: 44238947
• Update Time: 2025-08-03

2-bromo-4-tert-butyl-1-iodobenzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-tert-butyl-1-iodobenzene
• 2-Bromo-4-tert-butyl-1-iodo-benzene
• 2-Bromo-4-(1,1-dimethylethyl)-1-iodobenzene (ACI)
• 4-tert-Butyl-2-bromo-1-iodobenzene
• 2-Bromo-4-(tert-butyl)-1-iodobenzene
• SCHEMBL12690251
• SY077803
• DA-02141
• FS-5531
• 860435-39-8
• 3-Bromo-4-iodo-tert-butylbenzene
• MFCD09878146
• CS-0148482
• E76600
• 2-Bromo-4-(t-butyl)-1-iodobenzene
• AKOS027385749

• MDL： MFCD09878146
• Inchi： 1S/C10H12BrI/c1-10(2,3)7-4-5-9(12)8(11)6-7/h4-6H,1-3H3
• InChI Key： XNKAPUCNAVBLOL-UHFFFAOYSA-N
• SMILES： BrC1C(I)=CC=C(C(C)(C)C)C=1

Computed Properties

• Exact Mass: 337.91671g/mol
• Monoisotopic Mass: 337.91671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-bromo-4-tert-butyl-1-iodobenzene

2-Bromo-4-Tert-butyl-1-Iodobenzene: A Comprehensive Overview

2-Bromo-4-Tert-butyl-1-Iodobenzene, also known by its CAS number CAS No. 860435-39-8, is a highly specialized aromatic compound with significant applications in various fields of organic chemistry. This compound is characterized by its unique structure, which includes a bromine atom at the 2-position, a tert-butyl group at the 4-position, and an iodine atom at the 1-position of a benzene ring. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable tool in research and industrial applications.

The synthesis of 2-Bromo-4-Tert-butyl-1-Iodobenzene typically involves multi-step organic reactions, often utilizing electrophilic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity levels. This compound is particularly valued for its role as an intermediate in the synthesis of complex aromatic molecules, including those with potential pharmaceutical applications.

One of the most notable applications of 2-Bromo-4-Tert-butyl-1-Iodobenzene is in the field of drug discovery. Its structure allows for the incorporation of diverse functional groups, making it an ideal candidate for exploring novel therapeutic agents. For instance, researchers have utilized this compound as a precursor in the development of anti-cancer drugs, where the bromine and iodine substituents can be replaced with bioactive moieties through nucleophilic aromatic substitution reactions.

In addition to its role in pharmaceuticals, 2-Bromo-4-Tert-butyl-1-Iodobenzene has found utility in materials science. Its electronic properties make it a promising candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent studies have demonstrated that this compound can be incorporated into thin-film transistors, exhibiting favorable charge transport characteristics.

The physical properties of 2-Bromo-4-Tert-butyl-1-Iodobenzene are also worth noting. It has a melting point of approximately 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various reaction conditions makes it suitable for use in both laboratory and industrial settings.

In terms of safety considerations, while 2-Bromo-4-Tert-butyl-1-Iodobenzene is not classified as a hazardous material under standard conditions, proper handling procedures should be followed to minimize exposure risks. This includes wearing appropriate personal protective equipment and ensuring adequate ventilation during handling and storage.

In conclusion, 2-Bromo-4-Tert-butyl-1-Iodobenzene, with its unique structure and versatile properties, continues to play a pivotal role in advancing organic chemistry research and industrial applications. As new synthetic methods and application areas emerge, this compound is likely to remain a key player in the development of innovative chemical solutions.